Cas no 2137801-03-5 (5-amino-1-(2-ethylcyclopropyl)methyl-4-methyl-1,2-dihydropyridin-2-one)

• Product Name: 5-amino-1-(2-ethylcyclopropyl)methyl-4-methyl-1,2-dihydropyridin-2-one
• CAS No: 2137801-03-5
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 6317752
• PubChem ID: 165480165
• Update Time: 2025-06-08

5-amino-1-(2-ethylcyclopropyl)methyl-4-methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-(2-ethylcyclopropyl)methyl-4-methyl-1,2-dihydropyridin-2-one
• EN300-1113223
• 5-amino-1-[(2-ethylcyclopropyl)methyl]-4-methyl-1,2-dihydropyridin-2-one
• 2137801-03-5

• Inchi： 1S/C12H18N2O/c1-3-9-5-10(9)6-14-7-11(13)8(2)4-12(14)15/h4,7,9-10H,3,5-6,13H2,1-2H3
• InChI Key： BQCVIYDTALBSHF-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)C(=CN1CC1CC1CC)N

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.3Ų

Additional information on 5-amino-1-(2-ethylcyclopropyl)methyl-4-methyl-1,2-dihydropyridin-2-one

Comprehensive Overview of 5-amino-1-(2-ethylcyclopropyl)methyl-4-methyl-1,2-dihydropyridin-2-one (CAS No. 2137801-03-5)

The compound 5-amino-1-(2-ethylcyclopropyl)methyl-4-methyl-1,2-dihydropyridin-2-one (CAS No. 2137801-03-5) is a specialized organic molecule with a unique structural framework, combining a dihydropyridinone core with an ethylcyclopropylmethyl substituent. This configuration endows it with distinct chemical properties, making it a subject of interest in pharmaceutical and agrochemical research. Its CAS number 2137801-03-5 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in scientific literature and commercial applications.

In recent years, the demand for novel heterocyclic compounds like 5-amino-1-(2-ethylcyclopropyl)methyl-4-methyl-1,2-dihydropyridin-2-one has surged, driven by advancements in drug discovery and material science. Searches for "dihydropyridinone derivatives" and "cyclopropylmethyl applications" have spiked, reflecting growing curiosity about their potential in modulating biological pathways. This compound’s amino and methyl functional groups further enhance its reactivity, enabling diverse synthetic modifications for targeted applications.

From a synthetic chemistry perspective, the ethylcyclopropyl moiety in CAS 2137801-03-5 introduces steric constraints that can influence molecular conformation and binding affinity. Researchers exploring "small molecule inhibitors" or "kinase modulation" frequently encounter this scaffold due to its potential in designing enzyme-targeted therapeutics. Computational studies on its 3D structure and electronic properties are also trending, as AI-driven drug design tools prioritize such data for virtual screening.

Environmental and regulatory considerations are another hotspot. Queries like "biodegradability of dihydropyridinones" or "safety profiles of cyclopropyl derivatives" highlight user concerns about sustainable chemistry. While 2137801-03-5 is not classified as hazardous, its metabolic stability and ecotoxicology remain under investigation, aligning with the industry’s shift toward greener alternatives.

In summary, 5-amino-1-(2-ethylcyclopropyl)methyl-4-methyl-1,2-dihydropyridin-2-one exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from pharmaceutical intermediates to material science building blocks—underscore its relevance in addressing contemporary scientific challenges.